Cas no 2171228-41-2 ((2S)-2-amino-3-1-(2-methylpropyl)-1H-imidazol-4-ylpropanoic acid)

• Product Name: (2S)-2-amino-3-1-(2-methylpropyl)-1H-imidazol-4-ylpropanoic acid
• CAS No: 2171228-41-2
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6035169
• PubChem ID: 165520834
• Update Time: 2025-10-28

(2S)-2-amino-3-1-(2-methylpropyl)-1H-imidazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-1-(2-methylpropyl)-1H-imidazol-4-ylpropanoic acid
• (2S)-2-amino-3-[1-(2-methylpropyl)-1H-imidazol-4-yl]propanoic acid
• EN300-1276240
• 2171228-41-2

• Inchi： 1S/C10H17N3O2/c1-7(2)4-13-5-8(12-6-13)3-9(11)10(14)15/h5-7,9H,3-4,11H2,1-2H3,(H,14,15)/t9-/m0/s1
• InChI Key： YTVJRVHQFREMLA-VIFPVBQESA-N
• SMILES： OC([C@H](CC1=CN(C=N1)CC(C)C)N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 81.1Ų

Additional information on (2S)-2-amino-3-1-(2-methylpropyl)-1H-imidazol-4-ylpropanoic acid

Introduction to (2S)-2-amino-3-1-(2-methylpropyl)-1H-imidazol-4-ylpropanoic Acid (CAS No. 2171228-41-2)

(2S)-2-amino-3-1-(2-methylpropyl)-1H-imidazol-4-ylpropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171228-41-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its chiral center and the presence of an imidazole ring, contribute to its potential as a lead compound in the design of novel therapeutic agents.

The< strong>imidazole ring is a heterocyclic aromatic structure that is commonly found in various bioactive molecules. Its presence in (2S)-2-amino-3-1-(2-methylpropyl)-1H-imidazol-4-ylpropanoic acid suggests potential interactions with biological targets such as enzymes and receptors. The< strong>chiral center at the (2S) configuration further enhances the compound's complexity and specificity, which is crucial for developing drugs with high efficacy and minimal side effects.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved pharmacological profiles. The< strong> stereochemistry of (2S)-2-amino-3-1-(2-methylpropyl)-1H-imidazol-4-ylpropanoic acid makes it an attractive candidate for further investigation. Researchers have been exploring its potential applications in treating various diseases, including inflammatory disorders and metabolic conditions.

The< strong>methylpropyl group attached to the imidazole ring adds another layer of structural complexity, which can influence the compound's solubility, stability, and bioavailability. These factors are critical considerations in drug design, as they directly impact the compound's performance in vivo. The< strong>amino group at the 2-position provides a site for further functionalization, allowing chemists to modify the molecule and optimize its biological activity.

Recent studies have highlighted the importance of< strong>imidazole derivatives in drug discovery. These compounds have shown potential in targeting various therapeutic areas, including cancer, infectious diseases, and neurological disorders. The< strong>structure-activity relationships (SAR) of imidazole-based molecules have been extensively studied to understand how modifications at different positions can affect their biological activity.

The< strong>pharmacokinetic properties of (2S)-2-amino-3-1-(2-methylpropyl)-1H-imidazol-4-ylpropanoic acid are also of great interest. Researchers are investigating how the compound is absorbed, distributed, metabolized, and excreted by the body. These studies are essential for determining the optimal dosage and administration route for therapeutic use.

In addition to its potential therapeutic applications, (2S)-2-amino-3-1-(2-methylpropyl)-1H-imidazol-4-ylpropanoic acid has been explored as a building block for more complex molecules. Its versatile structure allows for the synthesis of derivatives with enhanced biological activity or improved pharmacokinetic properties. This flexibility makes it a valuable asset in drug discovery pipelines.

The< strong>SAR studies conducted on this compound have provided valuable insights into the relationship between molecular structure and biological activity. These findings have guided researchers in designing new analogs with improved properties. For instance, modifications at the< strong>methylpropyl group have been shown to modulate the compound's binding affinity to target proteins.

The< strong>cAS number 2171228-41-2 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and databases. This standardized naming system ensures that researchers worldwide can accurately reference and utilize this molecule in their studies.

The development of novel therapeutic agents relies heavily on advancements in synthetic chemistry and biotechnology. (2S)-2-amino-3-1-(2-methylpropyl)-1H-imidazol-4-ylpropanoic acid exemplifies how structurally complex molecules can be synthesized and optimized for medical applications. Its unique features make it a promising candidate for further exploration in drug discovery.

In conclusion, (2S)-2-amino-3-1-(2-methylpropyl)-1H-imidazol-4-ylopropanoic acid is a fascinating compound with significant potential in pharmaceutical research. Its chiral center, imidazole ring, and other structural features contribute to its versatility as a lead molecule. Ongoing studies continue to uncover new insights into its biological activity and pharmacological properties, making it a valuable asset in the quest for novel therapeutic agents.